Cas no 76670-38-7 (1-Bromochrysene)

1-Bromochrysene structure
1-Bromochrysene structure
Product Name:1-Bromochrysene
CAS No:76670-38-7
MF:C18H11Br
MW:307.183943986893
CID:1040907
PubChem ID:12670913
Update Time:2025-04-20

1-Bromochrysene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromochrysene
    • AC-32110
    • bromochrysene
    • 76670-38-7
    • AKOS016005169
    • DTXSID40506354
    • XTEJECVXNAQIDF-UHFFFAOYSA-N
    • SB66792
    • DB-363481
    • HS-3192
    • MDL: MFCD22571646
    • Inchi: 1S/C18H11Br/c19-18-7-3-6-14-16-9-8-12-4-1-2-5-13(12)15(16)10-11-17(14)18/h1-11H
    • InChI Key: XTEJECVXNAQIDF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C1=CC=C1C3C=CC=CC=3C=CC1=2

Computed Properties

  • Exact Mass: 306.00441g/mol
  • Monoisotopic Mass: 306.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.477±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 240-241 ºC (benzene )
  • Solubility: Insuluble (1.3E-5 g/L) (25 ºC),

1-Bromochrysene Pricemore >>

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